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Compound of Interest

Compound Name: Oblimersen

Cat. No.: B15580860

An In-depth Technical Guide to Oblimersen: Sequence, Structure, and Core Function For
Researchers, Scientists, and Drug Development Professionals

Introduction

Oblimersen (tradename Genasense®, also known as G3139) is a synthetic antisense
oligodeoxynucleotide designed as a targeted therapy for various cancers.[1] It is an 18-mer
phosphorothioate DNA oligonucleotide specifically engineered to be complementary to the first
six codons of the human bcl-2 messenger RNA (mMRNA).[2][3][4][5] The Bcl-2 protein is a
potent inhibitor of apoptosis (programmed cell death), and its overexpression is a common
feature in many malignancies, contributing to tumor cell survival and resistance to conventional
cancer therapies.[4][6][7][8] By inhibiting the production of the Bcl-2 protein, Oblimersen aims
to restore the natural apoptotic process in cancer cells, thereby increasing their sensitivity to
cytotoxic chemotherapy.[1][6][8]

Sequence and Chemical Structure

Oblimersen is a modified, single-strand piece of DNA. Its structure is defined by its specific
nucleotide sequence and a key chemical modification to its backbone.

Nucleotide Sequence: The sequence of Oblimersen is: 5-TCTCCCAGCGTGCGCCAT-3'[3][9]

This 18-base sequence is precisely complementary to the initiation codon region of the Bcl-2
MRNA, allowing it to bind specifically to its target.[6][7][10][11]
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Chemical Structure: To enhance its stability and protect it from degradation by cellular enzymes
(nucleases), Oblimersen features a phosphorothioate backbone.[2][7] In this modification, a
non-bridging oxygen atom in the phosphate group of the DNA backbone is replaced by a sulfur
atom. This modification does not interfere with the molecule's ability to hybridize with its target
MRNA.

Property Value

Chemical Formula C172H221N62091P17S17
Molar Mass 5684.58 g-mol-1

Backbone Phosphorothioate

Length 18-mer oligonucleotide
Synonyms Genasense, G3139, Augmerosen

Mechanism of Action

The primary mechanism of action for Oblimersen is to function as an antisense inhibitor of Bcl-
2 protein synthesis.

o Hybridization: Oblimersen enters the cell and the nucleus, where it binds to the
complementary sequence on the Bcl-2 mRNA.[7]

e RNase H Activation: The resulting DNA-RNA hybrid is recognized by the cellular enzyme
RNase H.

o mMRNA Degradation: RNase H cleaves the Bcl-2 mRNA strand of the hybrid, effectively
destroying the template for protein synthesis.[7][10][11]

« Inhibition of Translation: With the degradation of the Bcl-2 mRNA, the translation of the Bcl-2
protein is significantly reduced.[4][8]

 Induction of Apoptosis: The decrease in the anti-apoptotic Bcl-2 protein shifts the cellular
balance, favoring the action of pro-apoptotic proteins, which leads to the initiation of
programmed cell death.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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